![molecular formula C10H10N2OS B2377477 3,4-Dihydro-2H-[1,3]thiazino[3,2-a]benzimidazol-3-ol CAS No. 34035-42-2](/img/structure/B2377477.png)
3,4-Dihydro-2H-[1,3]thiazino[3,2-a]benzimidazol-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3,4-Dihydro-2H-[1,3]thiazino[3,2-a]benzimidazol-3-ol” is a chemical compound with the linear formula C10H10N2S . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers .
Synthesis Analysis
The synthesis of this compound involves the intramolecular heterocyclization of alkylated, benzylated, and bromoalkylated benzimidazole-thione . The chemical structure of the synthesized product was characterized by Infra Red, 1H-NMR, 13C-NMR, and Mass spectroscopy .Molecular Structure Analysis
The molecular structures of the synthesized product were confirmed by X-ray single crystallography in different space groups, Pbca and P 2 1 / c .Chemical Reactions Analysis
The presence of an aryl substituent at the 2 position of [1,3-thiazino [3,2-a]benzimidazol-4-ones has a substantial effect on the direction of the reactions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 190.269 . Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
- Researchers have investigated the potential of this compound as an anticancer agent. Its structural features make it an attractive candidate for inhibiting cancer cell growth. Studies have explored its effects on various cancer cell lines, including breast, lung, and colon cancer .
- The benzimidazole scaffold is known for its antimicrobial properties. Scientists have evaluated the antibacterial and antifungal effects of 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole derivatives. These compounds may serve as leads for developing new antibiotics or antifungal drugs .
- Some researchers have focused on the compound’s ability to inhibit specific enzymes. For instance, it may interact with enzymes involved in metabolic pathways or signaling cascades. Understanding these interactions could lead to therapeutic applications .
- Neurodegenerative diseases are a significant health concern. Preliminary studies suggest that 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole derivatives exhibit neuroprotective properties. These compounds may help protect neurons from damage and oxidative stress .
- Chronic inflammation contributes to various diseases. Researchers have explored whether this compound can modulate inflammatory responses. Its anti-inflammatory effects may have implications for conditions like arthritis or inflammatory bowel disease .
- The unique structure of 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole makes it suitable for designing molecular probes or imaging agents. These tools can help visualize specific cellular processes or molecular targets in living organisms .
Anticancer Properties
Antimicrobial Activity
Enzyme Inhibition
Neuroprotective Effects
Anti-inflammatory Potential
Molecular Probes and Imaging Agents
Safety and Hazards
properties
IUPAC Name |
3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazol-3-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2OS/c13-7-5-12-9-4-2-1-3-8(9)11-10(12)14-6-7/h1-4,7,13H,5-6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLOJMWLHCBDQHM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CSC2=NC3=CC=CC=C3N21)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801333486 |
Source
|
Record name | 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazol-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801333486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
26.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24805654 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3,4-Dihydro-2H-[1,3]thiazino[3,2-a]benzimidazol-3-ol | |
CAS RN |
34035-42-2 |
Source
|
Record name | 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazol-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801333486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.